Cas no 1436188-93-0 (N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide)

• Product Name: N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide
• CAS No: 1436188-93-0
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 5673962
• PubChem ID: 71988489
• Update Time: 2025-10-21

N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26622800
• 1436188-93-0
• Z1289822319
• N-METHYL-4-({[(6-METHYLPYRIDIN-2-YL)METHYL](PROP-2-YN-1-YL)AMINO}METHYL)BENZAMIDE
• N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide
• AKOS016948066

• Inchi： 1S/C19H21N3O/c1-4-12-22(14-18-7-5-6-15(2)21-18)13-16-8-10-17(11-9-16)19(23)20-3/h1,5-11H,12-14H2,2-3H3,(H,20,23)
• InChI Key： GPKDNKKIQARCEZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN(CC#C)CC1C=CC=C(C)N=1)NC

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide

N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide: A Comprehensive Overview

N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide, also known by its CAS Registry Number 1436188930, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.

The molecular structure of N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide is characterized by a benzamide core, which serves as the central framework. Attached to this core is a substituted pyridine ring, specifically a 6-methylpyridin-2-yl group, which introduces additional electronic and steric effects. The presence of a propargylamine moiety further enhances the compound's functional diversity. These structural elements collectively contribute to the compound's ability to interact with various biological targets, making it a valuable candidate for drug discovery.

Recent studies have highlighted the importance of such compounds in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have explored the potential of N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-prop-2-ynylamino]methyl]benzamide as an inhibitor of histone deacetylases (HDACs), which are enzymes implicated in gene regulation and cancer progression. The compound's ability to modulate HDAC activity suggests its potential as a therapeutic agent in oncology.

In addition to its enzymatic targets, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated its ability to suppress pro-inflammatory cytokines, making it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease. These findings underscore the versatility of N-Methyl-4-[[(6-methylpyridin-2-yl)methyl-propargylamino]methyl]benzamide in addressing diverse pathological conditions.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's identity and purity.

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In conclusion, N-Methyl-4-[[(6-methylpyridin-2-yli)methypropargylamino]methylene]benzamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds immense potential for contributing to the development of novel therapeutic agents that address unmet medical needs.